2-methyl-1H-indole-3-carbaldehyde [4,6-di(4-morpholinyl)-1,3,5-triazin-2-yl]hydrazone 2-methyl-1H-indole-3-carbaldehyde [4,6-di(4-morpholinyl)-1,3,5-triazin-2-yl]hydrazone
Brand Name: Vulcanchem
CAS No.:
VCID: VC0390335
InChI: InChI=1S/C21H26N8O2/c1-15-17(16-4-2-3-5-18(16)23-15)14-22-27-19-24-20(28-6-10-30-11-7-28)26-21(25-19)29-8-12-31-13-9-29/h2-5,14,23H,6-13H2,1H3,(H,24,25,26,27)/b22-14+
SMILES: CC1=C(C2=CC=CC=C2N1)C=NNC3=NC(=NC(=N3)N4CCOCC4)N5CCOCC5
Molecular Formula: C21H26N8O2
Molecular Weight: 422.5g/mol

2-methyl-1H-indole-3-carbaldehyde [4,6-di(4-morpholinyl)-1,3,5-triazin-2-yl]hydrazone

CAS No.:

Cat. No.: VC0390335

Molecular Formula: C21H26N8O2

Molecular Weight: 422.5g/mol

* For research use only. Not for human or veterinary use.

2-methyl-1H-indole-3-carbaldehyde [4,6-di(4-morpholinyl)-1,3,5-triazin-2-yl]hydrazone -

Specification

Molecular Formula C21H26N8O2
Molecular Weight 422.5g/mol
IUPAC Name N-[(E)-(2-methyl-1H-indol-3-yl)methylideneamino]-4,6-dimorpholin-4-yl-1,3,5-triazin-2-amine
Standard InChI InChI=1S/C21H26N8O2/c1-15-17(16-4-2-3-5-18(16)23-15)14-22-27-19-24-20(28-6-10-30-11-7-28)26-21(25-19)29-8-12-31-13-9-29/h2-5,14,23H,6-13H2,1H3,(H,24,25,26,27)/b22-14+
Standard InChI Key JZESKBNIHCCPEI-HYARGMPZSA-N
SMILES CC1=C(C2=CC=CC=C2N1)C=NNC3=NC(=NC(=N3)N4CCOCC4)N5CCOCC5

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